Cas no 1112-32-9 (Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-)

• Product Name: Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-
• CAS No: 1112-32-9
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 97271
• PubChem ID: 6323462
• Update Time: 2025-04-18

Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-
• (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
• Dexpanthenol impurity C
• L-Pantoic acid
• (S)-2,4-Dihydroxy-3,3-dimethylbutyric acid
• [S,(-)]-2,4-Dihydroxy-3,3-dimethylbutyric acid
• (S)-2,4-Dihydroxy-3,3-dimethylbutanoic acid
• TK2B4SU5J4
• CS-0527781
• S-(+)-2,4-Dihydroxy-3,3-dimethylbutyric acid
• Pantoic acid, (S)-
• OTOIIPJYVQJATP-SCSAIBSYSA-N
• (S)-pantoic acid
• Q55973849
• 1112-32-9
• (S)-2,4-Dihydroxy-3,3-dimethylbutanoicacid
• DTXSID10422517

• Inchi： 1S/C6H12O4/c1-6(2,3-7)4(8)5(9)10/h4,7-8H,3H2,1-2H3,(H,9,10)/t4-/m1/s1
• InChI Key： OTOIIPJYVQJATP-SCSAIBSYSA-N
• SMILES： O[C@H](C(=O)O)C(C)(C)CO

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids